Cas no 2138145-02-3 (1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid
• CAS No: 2138145-02-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5760397
• PubChem ID: 165475182
• Update Time: 2025-11-02

1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1122544
• 2138145-02-3
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid
• 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-13(2,3)10-7-15(8-10,11(17)18)9-16-12(19)20-14(4,5)6/h10H,7-9H2,1-6H3,(H,16,19)(H,17,18)
• InChI Key： KVQGPRMMZNMLQO-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CC(C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid

Comprehensive Guide to 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid (CAS No. 2138145-02-3)

1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid (CAS No. 2138145-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often abbreviated for convenience, belongs to the class of cyclobutane derivatives and features a unique combination of tert-butyl and carboxylic acid functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's CAS number 2138145-02-3 is a critical identifier for researchers and suppliers, ensuring precise communication and procurement in the scientific community. The presence of both tert-butoxy carbonyl (Boc) and carboxylic acid groups in its structure allows for versatile chemical modifications, making it a popular choice for peptide synthesis and protecting group strategies. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to build complex molecular architectures.

One of the most searched questions related to this compound is: "What are the applications of 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid in drug discovery?" The answer lies in its role as a building block for bioactive molecules. Its rigid cyclobutane ring can impart conformational stability to potential drug candidates, while the Boc-protected amine and carboxylic acid functionalities enable further derivatization. This versatility is particularly valuable in the design of small-molecule inhibitors and peptidomimetics, which are hot topics in the pharmaceutical industry.

Another frequently asked question is: "How is 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid synthesized?" The synthesis typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include cyclobutane ring formation, functional group interconversion, and Boc protection of the amine group. Researchers are increasingly interested in catalytic methods and flow chemistry approaches to improve the efficiency and scalability of such syntheses, reflecting broader industry trends toward process optimization.

The physical and chemical properties of this compound are also of great interest to scientists. While specific data may vary depending on the source, typical characteristics include moderate solubility in organic solvents like dichloromethane and dimethylformamide, and limited solubility in water. Its stability profile makes it suitable for storage under standard laboratory conditions, though protection from moisture is generally recommended due to the Boc group's sensitivity to acidic conditions.

In the context of current research trends, this compound finds relevance in several cutting-edge areas. The growing field of protein degradation technologies, such as PROTACs (Proteolysis Targeting Chimeras), often utilizes similar bifunctional molecules as starting points for linker design. Additionally, the cyclobutane scaffold has attracted attention in medicinal chemistry due to its potential to modulate drug properties like metabolic stability and target binding affinity.

From a commercial perspective, 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid is available through specialized chemical suppliers, typically in research quantities. The global market for such fine chemicals has been expanding, driven by increasing R&D investment in biopharmaceuticals and personalized medicine. Pricing and availability can vary based on purity requirements and order volume, with many suppliers offering custom synthesis services for bulk quantities.

Quality control is paramount when working with this compound, as impurities can significantly impact downstream applications. Standard analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify identity and purity. Researchers often search for information on storage conditions and handling precautions, which generally include recommendations to store the material in a cool, dry place and handle it with standard laboratory safety practices.

The future outlook for compounds like 1-({(tert-butoxy)carbonylamino}methyl)-3-tert-butylcyclobutane-1-carboxylic acid appears promising, particularly as the pharmaceutical industry continues to explore novel molecular scaffolds for drug development. Its combination of structural features positions it well for applications in fragment-based drug discovery and conformational restriction strategies, both of which are active areas of research. As synthetic methodologies advance, we may see more efficient routes to this and related compounds, potentially expanding their utility in medicinal chemistry.

For researchers considering working with this compound, it's important to consult the latest literature and safety data. While not classified as hazardous under normal conditions, proper risk assessment should always precede laboratory work. The compound's versatility as a chemical building block ensures its continued relevance in organic synthesis and drug discovery programs worldwide, particularly as the demand for innovative therapeutic agents grows in response to global health challenges.